Cas no 2384204-56-0 (3-Cyanofuran-2-sulfonyl fluoride)

• Product Name: 3-Cyanofuran-2-sulfonyl fluoride
• CAS No: 2384204-56-0
• MF: C₅H₂FNO₃S
• MW: 175.137683391571
• CID: 5805618
• PubChem ID: 165904494
• Update Time: 2025-06-12

3-Cyanofuran-2-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2384204-56-0
• 3-cyanofuran-2-sulfonyl fluoride
• EN300-6486180
• 3-Cyanofuran-2-sulfonyl fluoride

• Inchi： 1S/C5H2FNO3S/c6-11(8,9)5-4(3-7)1-2-10-5/h1-2H
• InChI Key： IONCYASOKCFFOA-UHFFFAOYSA-N
• SMILES： S(C1=C(C#N)C=CO1)(=O)(=O)F

Computed Properties

• Exact Mass: 174.97394226g/mol
• Monoisotopic Mass: 174.97394226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 79.4Ų

Additional information on 3-Cyanofuran-2-sulfonyl fluoride

Exploring the Properties and Applications of 3-Cyanofuran-2-sulfonyl fluoride (CAS No. 2384204-56-0)

3-Cyanofuran-2-sulfonyl fluoride (CAS No. 2384204-56-0) is a highly specialized chemical compound that has garnered significant attention in recent years due to its unique structural features and versatile applications in organic synthesis and medicinal chemistry. This compound belongs to the class of sulfonyl fluorides, which are widely recognized for their role in click chemistry and SuFEx (Sulfur Fluoride Exchange) reactions. The presence of both a cyano group and a furan ring in its structure makes it a valuable building block for designing novel pharmaceuticals, agrochemicals, and functional materials.

One of the most intriguing aspects of 3-Cyanofuran-2-sulfonyl fluoride is its reactivity profile. The sulfonyl fluoride moiety is known for its exceptional stability under physiological conditions, making it an ideal candidate for proteomics research and bioconjugation. Researchers have leveraged this property to develop targeted probes for studying enzyme activity and protein-protein interactions. Additionally, the cyano group offers opportunities for further functionalization, enabling the synthesis of complex heterocycles and drug-like molecules.

In the context of green chemistry and sustainable synthesis, 3-Cyanofuran-2-sulfonyl fluoride has emerged as a promising reagent. Its ability to participate in SuFEx reactions aligns with the growing demand for efficient and environmentally friendly chemical transformations. These reactions are characterized by their high selectivity, mild reaction conditions, and minimal byproduct formation, making them a favorite among synthetic chemists. The compound's compatibility with flow chemistry and high-throughput screening further enhances its appeal in industrial applications.

The pharmaceutical industry has shown keen interest in 3-Cyanofuran-2-sulfonyl fluoride due to its potential in drug discovery. The compound's scaffold is frequently explored in the design of kinase inhibitors, GPCR modulators, and other therapeutic agents. Its bioisosteric properties allow it to mimic other functional groups, thereby improving the pharmacokinetic profiles of drug candidates. Recent studies have also highlighted its utility in PET (Positron Emission Tomography) imaging, where it serves as a radiolabeling precursor for tracing biological pathways.

From a material science perspective, 3-Cyanofuran-2-sulfonyl fluoride has been investigated for its role in developing advanced polymers and coatings. The furan ring contributes to the thermal stability and mechanical strength of these materials, while the sulfonyl fluoride group enables cross-linking and surface modification. Such materials find applications in electronics, adhesives, and protective coatings, where durability and performance are critical.

As the scientific community continues to explore the potential of 3-Cyanofuran-2-sulfonyl fluoride, its relevance in AI-driven drug design and computational chemistry cannot be overlooked. The compound's structural features make it a valuable input for machine learning algorithms predicting molecular interactions and reactivity. This synergy between experimental and computational approaches accelerates the discovery of new applications and optimizes synthetic routes.

In conclusion, 3-Cyanofuran-2-sulfonyl fluoride (CAS No. 2384204-56-0) represents a fascinating intersection of chemistry, biology, and materials science. Its multifaceted applications, from drug development to advanced materials, underscore its importance in modern research. As innovations in synthetic methodology and biotechnology evolve, this compound is poised to play an even more significant role in addressing global challenges in healthcare and sustainability.